Cas no 56020-58-7 (1-Naphthalenecarboxylic acid, 2-methyl-, methyl ester)

• Product Name: 1-Naphthalenecarboxylic acid, 2-methyl-, methyl ester
• CAS No: 56020-58-7
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• MDL: MFCD06203919
• CID: 4037289
• PubChem ID: 10954574
• Update Time: 2025-06-15

1-Naphthalenecarboxylic acid, 2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarboxylic acid, 2-methyl-, methyl ester
• Methyl 2-Methyl-1-naphthoate
• methyl2-methyl-1-naphthoate
• methyl methylnaphthoate
• 56020-58-7
• D75730
• AS-82899
• CS-0096353
• SCHEMBL1648076
• methyl 2-methylnapthalene-1-carboxylate
• Methyl 2-methylnaphthalene-1-carboxylate
• LAVWHNAHVCKBOU-UHFFFAOYSA-N

• MDL： MFCD06203919
• Inchi： 1S/C13H12O2/c1-9-7-8-10-5-3-4-6-11(10)12(9)13(14)15-2/h3-8H,1-2H3
• InChI Key： LAVWHNAHVCKBOU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=CC=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 200.083729621g/mol
• Monoisotopic Mass: 200.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-Naphthalenecarboxylic acid, 2-methyl-, methyl ester

Introduction to 1-Naphthalenecarboxylic acid, 2-methyl-, methyl ester (CAS No. 56020-58-7)

1-Naphthalenecarboxylic acid, 2-methyl-, methyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 56020-58-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical and chemical research. This compound belongs to the class of naphthalene derivatives, which are widely studied for their diverse biological activities and potential applications in drug development. The presence of a methyl ester group at the carboxyl position and a methyl substitution at the 2-position of the naphthalene ring contributes to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The structure of 1-Naphthalenecarboxylic acid, 2-methyl-, methyl ester consists of a naphthalene core with functional groups that enhance its utility in various chemical transformations. The methyl ester functionality (-COOCH₃) not only influences its solubility and reactivity but also opens up possibilities for further derivatization, enabling the synthesis of more complex molecules. This compound has been explored in academic research for its role in developing novel therapeutic agents and in understanding the mechanisms of various biological pathways.

In recent years, the interest in naphthalene derivatives has surged due to their potential applications in medicinal chemistry. Studies have demonstrated that modifications to the naphthalene scaffold can lead to compounds with enhanced pharmacological properties. For instance, derivatives of 1-Naphthalenecarboxylic acid, 2-methyl-, methyl ester have been investigated for their anti-inflammatory, antimicrobial, and anticancer effects. The structural features of this compound allow it to interact with biological targets in specific ways, making it a promising candidate for further pharmacological exploration.

One of the key areas where 1-Naphthalenecarboxylic acid, 2-methyl-, methyl ester has shown promise is in the development of small-molecule inhibitors. Researchers have leveraged its unique structure to design molecules that can modulate enzyme activity and signal transduction pathways. For example, studies have indicated that certain naphthalene derivatives can inhibit kinases and other enzymes involved in cancer progression. The methyl ester group provides a handle for further chemical modifications, allowing scientists to fine-tune the properties of these inhibitors for optimal efficacy and selectivity.

The synthesis of 1-Naphthalenecarboxylic acid, 2-methyl-, methyl ester involves multi-step organic reactions that highlight its importance as a synthetic intermediate. The process typically begins with the functionalization of a naphthalene precursor, followed by esterification to introduce the methyl ester group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies not only facilitate the production of this compound but also contribute to the broader field of organic synthesis by developing new methodologies for constructing complex molecular architectures.

From a computational chemistry perspective, 1-Naphthalenecarboxylic acid, 2-methyl-, methyl ester has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. Computational approaches such as molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound binds to enzymes and receptors. These studies are crucial for designing drugs with improved binding affinity and reduced side effects. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery, ensuring that compounds like 1-Naphthalenecarboxylic acid, 2-methyl-, methyl ester are optimized for therapeutic use.

The pharmaceutical industry has also recognized the potential of 1-Naphthalenecarboxylic acid, 2-methyl-, methyl ester as a building block for more complex drug candidates. Its structural versatility allows it to be incorporated into larger molecules through various chemical linkages. This flexibility is particularly valuable in fragment-based drug design approaches, where small molecules like this one are used as starting points for generating lead compounds. By systematically modifying the structure of 1-Naphthalenecarboxylic acid, 2-methyl-, methyl ester, researchers can explore different pharmacophores and identify novel therapeutic agents with improved efficacy.

In conclusion,1-Naphthalenecarboxylic acid, 2-methyl-, methyl ester (CAS No. 56020-58-7) is a multifaceted compound with significant implications in pharmaceutical research and chemical synthesis. Its unique structural features make it a valuable intermediate for developing novel drugs targeting various diseases. The ongoing studies on this compound highlight its potential as a starting point for innovative therapeutic strategies and underscore the importance of continued research in medicinal chemistry.